Cas no 93701-33-8 (Benzene, 1,2,3-tribromo-4-(bromomethyl)-)

• Product Name: Benzene, 1,2,3-tribromo-4-(bromomethyl)-
• CAS No: 93701-33-8
• MF: C₇H₄Br₄
• MW: 407.722659111023
• CID: 4340335
• PubChem ID: 13381016
• Update Time: 2025-04-24

Benzene, 1,2,3-tribromo-4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-tribromo-4-(bromomethyl)-
• 93701-33-8
• SCHEMBL5185352
• 1,2,3-Tribromo-4-(bromomethyl)benzene
• DTXSID701286933

• Inchi： 1S/C7H4Br4/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2H,3H2
• InChI Key： LCXWCFBMUROBIF-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(CBr)C(Br)=C1Br

Computed Properties

• Exact Mass: 407.70055Da
• Monoisotopic Mass: 403.70465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on Benzene, 1,2,3-tribromo-4-(bromomethyl)-

Benzene, 1,2,3-tribromo-4-(bromomethyl)

The compound Benzene, 1,2,3-tribromo-4-(bromomethyl) (CAS No. 93701-33-8) is a highly specialized chemical entity with significant applications in the fields of organic chemistry and materials science. Known for its unique structure, this compound features a benzene ring substituted with three bromine atoms at positions 1, 2, and 3, as well as a bromomethyl group at position 4. This distinctive arrangement renders it an important building block in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of Benzene, 1,2,3-tribromo-4-(bromomethyl) as a key intermediate in the development of various pharmaceutical agents. Its high degree of substitution makes it an ideal candidate for exploring novel reaction pathways and catalytic processes. For instance, researchers have investigated its role in bromination reactions and its ability to participate in cross-coupling mechanisms, which are pivotal in modern drug discovery.

In the realm of organometallic chemistry, this compound has demonstrated exceptional reactivity due to its electron-withdrawing substituents. This property has been leveraged in the synthesis of metal complexes and coordination compounds, which are of great interest in both academic and industrial settings. Furthermore, advancements in computational chemistry have enabled a deeper understanding of its electronic structure, providing valuable insights into its behavior under diverse reaction conditions.

Beyond its chemical applications, Benzene, 1,2,3-tribromo-4-(bromomethyl) has garnered attention for its potential in environmental science. Its stability and reactivity profile make it a useful model compound for studying degradation pathways and assessing the long-term impact of brominated aromatic compounds on ecosystems.

Recent advancements in analytical techniques have also enhanced our ability to characterize this compound with unprecedented precision. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in unraveling its molecular architecture and dynamic behavior.

In summary, Benzene, 1,2,3-tribromo-4-(bromomethyl) stands as a testament to the versatility of aromatic chemistry. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials development, and environmental research. As scientific advancements continue to unlock new possibilities, this compound is poised to play an even more significant role in shaping the future of organic synthesis.